2-(4-((4-chlorophenyl)sulfonyl)butanamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide

• IUPAC Name: 2-[4-(4-chlorophenyl)sulfonylbutanoylamino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide
• InChI: InChI=1S/C18H19ClN2O4S2/c19-11-6-8-12(9-7-11)27(24,25)10-2-5-15(22)21-18-16(17(20)23)13-3-1-4-14(13)26-18/h6-9H,1-5,10H2,(H2,20,23)(H,21,22)
• InChI Key: LQWRJHYIHZLYKD-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)SC(=C2C(=O)N)NC(=O)CCCS(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C18H19ClN2O4S2
• Molecular Weight: 426.9 g/mol

Description

2-(4-((4-chlorophenyl)sulfonyl)butanamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide is a useful research compound. Its molecular formula is C18H19ClN2O4S2 and its molecular weight is 426.93. The purity is usually 95%.
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Scientific Research Applications

Chemical Reactions and Derivatives

Research on thiophene sulfonyl derivatives, including those similar to the compound , has demonstrated their versatility in chemical reactions. These derivatives have been used to react with amines, hydrazine, and sodium azide, leading to a wide range of products including hydrazones and azides. Such reactions highlight the potential of these compounds in synthesizing various chemical entities with potential applications in drug development and materials science (Cremlyn et al., 1981).

Anti-Inflammatory and Antioxidant Activities

A derivative closely related to the compound of interest was synthesized and found to exhibit in vitro anti-inflammatory and antioxidant activities comparable to standard drugs such as ibuprofen and ascorbic acid. This suggests potential applications in the development of new therapeutic agents (K. P. Kumar et al., 2008).

Antimicrobial Activity

The synthesis of thiophenyl pyrazoles and isoxazoles from derivatives of thiophene-2-carboxamides, including procedures involving 1,3-dipolar cycloaddition, has been reported. Some of these compounds showed significant antibacterial and antifungal activities, underscoring their potential in developing new antimicrobial agents (D. Sowmya et al., 2018).

Synthesis of Macrocyclic Compounds

Research into the synthesis of novel macrocyclic aromatic ether sulfones, using derivatives related to the compound in focus, has provided insights into the creation of new materials with potential applications in polymer science and engineering (Barbara Rodewald & H. Ritter, 1997).

Cytotoxic Activities

New thiophene-based compounds, including some that share structural similarities with the compound , have been synthesized and evaluated for their cytotoxic activities against various human cancer cell lines. These studies contribute to the ongoing search for novel anticancer agents (Fatima S. Mehdhar et al., 2022).